Cas no 2162939-87-7 ([S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide, 95%)

[S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide, 95% structure
2162939-87-7 structure
Product Name:[S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide, 95%
CAS No:2162939-87-7
MF:C38H38NO2PS
MW:603.752589702606
MDL:MFCD32697191
CID:5083927
PubChem ID:155293956
Update Time:2024-11-07

[S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide, 95% Chemical and Physical Properties

Names and Identifiers

    • [S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2
    • (R)-N-((S)-(5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl)(phenyl)methyl)-2-methylpropane-2-sulfinamide
    • CS-0147370
    • [S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide, 95%
    • [S(R)]-N-[(S)-(phenyl)[5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide
    • (R)-N-[(S)-[5-(diphenylphosphanyl)-9,9-dimethylxanthen-4-yl](phenyl)methyl]-2-methylpropane-2-sulfinamide
    • MFCD32697191
    • 2162939-87-7
    • E81913
    • (R)-N-[(S)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)-phenylmethyl]-2-methylpropane-2-sulfinamide
    • MDL: MFCD32697191
    • Inchi: 1S/C38H38NO2PS/c1-37(2,3)43(40)39-34(27-17-9-6-10-18-27)30-23-15-24-31-35(30)41-36-32(38(31,4)5)25-16-26-33(36)42(28-19-11-7-12-20-28)29-21-13-8-14-22-29/h6-26,34,39H,1-5H3/t34-,43+/m0/s1
    • InChI Key: VHKADKPVTWWGNZ-PSBPOGMQSA-N
    • SMILES: [S@@](C(C)(C)C)(N[C@@H](C1C=CC=CC=1)C1=CC=CC2=C1OC1C(=CC=CC=1C2(C)C)P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 603.23608763g/mol
  • Monoisotopic Mass: 603.23608763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 8
  • Complexity: 897
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 57.5

[S(R)]-N-[(S)-(phenyl)[5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](phenyl)methyl]-2-methyl-2-propanesulfinamide, 95% Pricemore >>

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